![molecular formula C15H21FN2O2 B248061 3-(2,6-dimethylmorpholin-4-yl)-N-(4-fluorophenyl)propanamide](/img/structure/B248061.png)
3-(2,6-dimethylmorpholin-4-yl)-N-(4-fluorophenyl)propanamide
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Overview
Description
3-(2,6-dimethylmorpholin-4-yl)-N-(4-fluorophenyl)propanamide, also known as DMFP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
3-(2,6-dimethylmorpholin-4-yl)-N-(4-fluorophenyl)propanamide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied as a potential treatment for neuropathic pain and epilepsy.
In agriculture, this compound has been shown to have insecticidal properties and can be used to control pests in crops. In material science, this compound has been used as a building block for the synthesis of various polymers and materials.
Mechanism of Action
The mechanism of action of 3-(2,6-dimethylmorpholin-4-yl)-N-(4-fluorophenyl)propanamide is not fully understood. However, it has been suggested that it acts by inhibiting the activity of certain enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, it has been found to reduce pain and inflammation, decrease seizure activity, and improve cognitive function. It has also been shown to have insecticidal activity against various pests.
Advantages and Limitations for Lab Experiments
3-(2,6-dimethylmorpholin-4-yl)-N-(4-fluorophenyl)propanamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a wide range of potential applications. However, it also has some limitations. For example, its mechanism of action is not fully understood, and its toxicity and side effects are not well studied.
Future Directions
There are several future directions for 3-(2,6-dimethylmorpholin-4-yl)-N-(4-fluorophenyl)propanamide research. One potential area of research is the development of this compound-based drugs for the treatment of inflammatory and neurological disorders. Another area of research is the development of this compound-based insecticides for crop protection. Additionally, this compound can be used as a building block for the synthesis of various polymers and materials, which opens up new avenues for research in material science.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.
Synthesis Methods
The synthesis of 3-(2,6-dimethylmorpholin-4-yl)-N-(4-fluorophenyl)propanamide involves the reaction between 2,6-dimethylmorpholine and 4-fluorophenylpropanoyl chloride in the presence of a base such as triethylamine or sodium hydroxide. The resulting product is a white crystalline solid that can be purified by recrystallization.
properties
Molecular Formula |
C15H21FN2O2 |
---|---|
Molecular Weight |
280.34 g/mol |
IUPAC Name |
3-(2,6-dimethylmorpholin-4-yl)-N-(4-fluorophenyl)propanamide |
InChI |
InChI=1S/C15H21FN2O2/c1-11-9-18(10-12(2)20-11)8-7-15(19)17-14-5-3-13(16)4-6-14/h3-6,11-12H,7-10H2,1-2H3,(H,17,19) |
InChI Key |
ZZVHFRUVSXEOFQ-UHFFFAOYSA-N |
SMILES |
CC1CN(CC(O1)C)CCC(=O)NC2=CC=C(C=C2)F |
Canonical SMILES |
CC1CN(CC(O1)C)CCC(=O)NC2=CC=C(C=C2)F |
Origin of Product |
United States |
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